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Compound of Interest

Compound Name: 8-Bromo-1-octene

Cat. No.: B045317 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of chemical reagents like 8-Bromo-1-octene are paramount. This guide provides

immediate, essential safety protocols, operational plans, and disposal procedures to ensure a

safe laboratory environment and regulatory compliance. Adherence to these guidelines is

critical for minimizing risks associated with this hazardous chemical.

Chemical and Physical Properties

Property Value

Molecular Formula C8H15Br

Molecular Weight 191.11 g/mol [1]

Appearance Light yellow liquid[2]

Boiling Point 92 °C / 197.6 °F @ 24 mmHg[2]

Flash Point 78 °C / 172.4 °F[2]

Specific Gravity 1.193 g/cm3 [2]

CAS Number 2695-48-9[1][2][3]
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8-Bromo-1-octene is classified as a hazardous chemical that can cause skin and serious eye

irritation, and may cause respiratory irritation.[1][4] Therefore, a multi-layered approach to PPE

is mandatory.

PPE Category Specification Rationale

Eye and Face Protection

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles if there

is a significant splash hazard.

[2][3][5]

Protects against chemical

splashes that can cause

serious eye damage.

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile or neoprene).

Gloves must be inspected

before use and changed

immediately if contaminated.[3]

[5][6]

Provides a barrier against skin

contact and absorption.[5]

Body Protection
A flame-resistant lab coat, fully

buttoned.[3][5][6]

Protects skin and personal

clothing from spills and

splashes.[5]

Respiratory Protection

Use in a well-ventilated area,

such as a chemical fume hood.

If ventilation is inadequate, a

NIOSH-approved respirator

with an organic vapor cartridge

is required.[3][5]

Prevents inhalation of

potentially harmful vapors.[5]

Footwear

Closed-toe, closed-heel shoes

made of a chemical-resistant

material.[5]

Protects feet from spills.

Operational Plan: From Receipt to Disposal
A systematic approach to handling 8-Bromo-1-octene is crucial for laboratory safety. The

following workflow outlines the key steps from receiving the chemical to its final disposal.
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Workflow for Safe Handling and Disposal of 8-Bromo-1-octene

Preparation

Handling

Storage Waste Management

Disposal

Review SDS and Safety Info

Don Appropriate PPE

Prepare Chemical Fume Hood

Ready Spill Kit

Transport in Secondary Container

Dispense Carefully

Use in a Secure Apparatus

Tightly Sealed Container

After Use

Collect Liquid Waste

Generate Liquid Waste

Collect Solid Waste

Generate Solid Waste

Cool, Dry, Ventilated Area

Away from Incompatibles

Label Waste Containers

Store in Satellite Accumulation Area

Contact EHS for Disposal

Click to download full resolution via product page

Safe handling and disposal workflow for 8-Bromo-1-octene.
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Experimental Protocols

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Store in a cool, dry, and well-ventilated place away from heat, sparks, and open flames.[2]

Keep the container tightly closed.[2][3]

Store away from incompatible materials such as strong oxidizing agents, amines, and strong

bases.[7]

2. Handling and Use:

All handling of 8-Bromo-1-octene must be conducted in a certified chemical fume hood to

ensure adequate ventilation.[3][5]

Wear the mandatory PPE as specified in the table above.

When transporting the chemical, use a secondary container to prevent spills.[5]

Dispense the required amount carefully, avoiding splashes.[5]

If used in a reaction, ensure the apparatus is securely clamped and any potential exothermic

reactions can be controlled.[5]

3. Spill Response:

Small Spills: If you are trained to do so, contain the spill with an inert absorbent material

such as vermiculite or sand.[5][6] Wearing appropriate PPE, collect the absorbed material

into a sealed container for hazardous waste disposal.[5][6]

Large Spills: Evacuate the immediate area and alert others.[5][6] Contact your institution's

emergency response team.

4. First Aid:
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Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting upper

and lower eyelids. Seek immediate medical attention.[2][3][5]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation persists.[2][3][5]

Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek medical

attention.[2][3][5]

Ingestion: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[3][5]

Disposal Plan
All waste containing 8-Bromo-1-octene must be treated as hazardous waste.

1. Waste Segregation and Collection:

Collect all liquid waste containing 8-Bromo-1-octene in a designated, labeled, and sealed

waste container.[5] This falls under the category of halogenated organic waste.[8]

Do not mix with non-halogenated organic wastes, acids, bases, or heavy metal wastes.[8]

Collect contaminated solid waste, such as gloves and paper towels, in a separate, labeled,

and sealed container.[5]

2. Labeling and Storage of Waste:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name, "8-
Bromo-1-octene".[8]

Store waste containers in a designated satellite accumulation area that is cool, dry, and well-

ventilated.[8]

Ensure waste containers are kept tightly closed and stored in secondary containment to

prevent spills.[8]

3. Final Disposal:
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Dispose of the waste through your institution's Environmental Health and Safety (EHS) office

in accordance with all local, state, and federal regulations.[5][8]

Do not pour down the drain.[3][5] The chemical should be disposed of by a licensed

professional waste disposal service, potentially through incineration.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Protocols_for_2_Bromo_8_chloro_1_octene.pdf
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Bromo_8_chloro_1_octene_A_Comprehensive_Guide_to_Laboratory_Safety_and_Waste_Management.pdf
https://www.capotchem.cn/doc/viewmsds_2695-48-9.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Protocols_for_2_Bromo_8_chloro_1_octene.pdf
https://www.capotchem.cn/doc/viewmsds_2695-48-9.html
https://www.benchchem.com/product/b045317?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/75907
https://www.fishersci.com/store/msds?partNumber=AAH64830&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.capotchem.cn/doc/viewmsds_2695-48-9.html
http://www.ichemical.com/products/2695-48-9.html
https://www.benchchem.com/pdf/Essential_Safety_and_Handling_Protocols_for_2_Bromo_8_chloro_1_octene.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Oct_1_EN_6_yne.pdf
https://www.fishersci.com/store/msds?partNumber=AC453270250&countryCode=US&language=en
https://www.benchchem.com/pdf/Navigating_the_Disposal_of_2_Bromo_8_chloro_1_octene_A_Comprehensive_Guide_to_Laboratory_Safety_and_Waste_Management.pdf
https://www.benchchem.com/product/b045317#personal-protective-equipment-for-handling-8-bromo-1-octene
https://www.benchchem.com/product/b045317#personal-protective-equipment-for-handling-8-bromo-1-octene
https://www.benchchem.com/product/b045317#personal-protective-equipment-for-handling-8-bromo-1-octene
https://www.benchchem.com/product/b045317#personal-protective-equipment-for-handling-8-bromo-1-octene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b045317?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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